
Pharmacological Profile & Development Status

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Zopolrestat

CAS No.: 110703-94-1

Cat. No.: S606754

Get Quote

Category Details

Drug Type Small molecule [1]

Mechanism of
Action

Aldose reductase (AKR1B1) inhibitor [2] [3] [1]

Biological Activity IC₅₀ = 3.1 nM (aldose reductase) [3]

Therapeutic Class Antidiabetic agent [2]

Highest R&D Phase Discontinued (Phase 3) [1] [4]

Investigated
Indications

Diabetic Neuropathies (Phase 3), Diabetic Nephropathies (Phase 2), Diabetic

Cardiomyopathies (Phase 2) [1]

Mechanism of Action and Experimental Data

Zopolrestat works by inhibiting the enzyme aldose reductase, the first and rate-limiting enzyme in the

polyol pathway [4]. Under hyperglycemic conditions, this pathway is upregulated, leading to the

accumulation of sorbitol and fructose within cells, which causes osmotic stress and contributes to diabetic

complications [4].
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Diagram illustrating Zopolrestat's mechanism of action in the polyol pathway.

Experimental Protocol Overview

The following in vivo protocol from animal studies describes the typical evaluation of Zopolrestat's efficacy

[3].

Animal Model: Male Sprague-Dawley (SD) rats made diabetic by intravenous injection of

streptozotocin (STZ) [3].
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Dosage: 2.5 mg/kg to 50 mg/kg [3].

Route of Administration: Oral gavage (P.O.) [3].
Dosing Regimen: Once daily for 5 days [3].

Key Efficacy Measurements: The study measured the reversal of elevated sorbitol levels in tissues
like the sciatic nerve, retina, and lens. The reported ED₅₀ values (dose that produces 50% of the

maximum effect) were 1.9 mg/kg, 17.6 mg/kg, and 18.4 mg/kg for these tissues, respectively [3].

Reason for Clinical Discontinuation

Despite its potent inhibitory activity, Zopolrestat, along with several other aldose reductase inhibitors (like

tolrestat and ponalrestat), was withdrawn from clinical trials [4]. The primary reasons included:

Lack of consistent clinical efficacy in human trials [4].
The complex pathophysiology of diabetic complications, which involves multiple pathways beyond the

polyol pathway [4].
Potential issues with insensitivity to inhibition due to oxidative modification of the aldose reductase

enzyme in diabetic tissues [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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